Cas no 2171734-73-7 (1-(azepan-3-yl)methylazetidine-2-carboxamide)
1-(azepan-3-yl)methylazetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-(azepan-3-yl)methylazetidine-2-carboxamide
- EN300-1282158
- 2171734-73-7
- 1-[(azepan-3-yl)methyl]azetidine-2-carboxamide
-
- Inchi: 1S/C11H21N3O/c12-11(15)10-4-6-14(10)8-9-3-1-2-5-13-7-9/h9-10,13H,1-8H2,(H2,12,15)
- InChI Key: LQICUMZQNHIRJY-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1CC1CNCCCC1)N
Computed Properties
- Exact Mass: 211.168462302g/mol
- Monoisotopic Mass: 211.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 58.4Ų
1-(azepan-3-yl)methylazetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282158-1.0g |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1282158-50mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 50mg |
$1068.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-100mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 100mg |
$1119.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-250mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 250mg |
$1170.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-500mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 500mg |
$1221.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-1000mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 1000mg |
$1272.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-2500mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 2500mg |
$2492.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-5000mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 5000mg |
$3687.0 | 2023-10-01 | ||
| Enamine | EN300-1282158-10000mg |
1-[(azepan-3-yl)methyl]azetidine-2-carboxamide |
2171734-73-7 | 10000mg |
$5467.0 | 2023-10-01 |
1-(azepan-3-yl)methylazetidine-2-carboxamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-(azepan-3-yl)methylazetidine-2-carboxamide
1-(Azepan-3-yl)methylazetidine-2-carboxamide: A Novel Compound with Potential Therapeutic Applications
1-(Azepan-3-yl)methylazetidine-2-carboxamide (CAS No. 2171734-73-7) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which have shown promise in various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.
The chemical structure of 1-(azepan-3-yl)methylazetidine-2-carboxamide is characterized by a central azetidine ring linked to an azepane moiety through a methyl group. The carboxamide functional group at the 2-position of the azetidine ring further enhances its pharmacological properties. The combination of these structural elements provides a unique scaffold that can be tailored for specific biological targets.
Recent studies have highlighted the potential of 1-(azepan-3-yl)methylazetidine-2-carboxamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 1-(azepan-3-yl)methylazetidine-2-carboxamide has also shown significant analgesic effects. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve the modulation of nociceptive pathways in the central nervous system.
The neuroprotective potential of 1-(azepan-3-yl)methylazetidine-2-carboxamide has also been explored in several preclinical studies. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce oxidative damage.
The pharmacokinetic profile of 1-(azepan-3-yl)methylazetidine-2-carboxamide has been extensively studied to evaluate its suitability for clinical use. Preclinical data suggest that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity and minimal side effects, which are crucial factors for its therapeutic application.
Clinical trials are currently underway to further investigate the safety and efficacy of 1-(azepan-3-yl)methylazetidine-2-carboxamide. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to inflammatory and neuropathic pain conditions. These findings have paved the way for larger-scale clinical trials to validate these initial observations.
In conclusion, 1-(azepan-3-yl)methylazetidine-2-carboxamide (CAS No. 2171734-73-7) represents a novel compound with a broad spectrum of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.
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